Cas no 1593463-16-1 (4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane)

• Product Name: 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane
• CAS No: 1593463-16-1
• MF: C₁₃H₂₅IO₂
• MW: 340.240876913071
• CID: 6506144
• PubChem ID: 114774252
• Update Time: 2025-07-15

4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane
• 1593463-16-1
• EN300-1134650
• 4-ethyl-1-(iodomethyl)-1-[(1-methoxypropan-2-yl)oxy]cyclohexane

• Inchi： 1S/C13H25IO2/c1-4-12-5-7-13(10-14,8-6-12)16-11(2)9-15-3/h11-12H,4-10H2,1-3H3
• InChI Key： AVBPPMZZXWVSGG-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CC)CC1)OC(C)COC

Computed Properties

• Exact Mass: 340.08993g/mol
• Monoisotopic Mass: 340.08993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane

4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane (CAS No. 1593463-16-1): A Comprehensive Overview

4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane (CAS No. 1593463-16-1) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its cyclohexane ring, an ethyl substituent, an iodo-substituted methyl group, and a methoxypropan-2-yl ether moiety. These structural elements contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclohexane ring in 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane provides a rigid and stable framework, which can influence the conformational behavior of the molecule. The presence of the ethyl substituent adds bulk and can affect the molecule's solubility and reactivity. The iodomethyl group is particularly noteworthy due to its high reactivity and potential for further functionalization. Iodine is a common leaving group in organic synthesis, making this compound a versatile starting material for various reactions, such as nucleophilic substitution and coupling reactions.

The methoxypropan-2-yl ether moiety introduces additional complexity to the molecule. This functional group can participate in hydrogen bonding and other non-covalent interactions, which can be crucial for the compound's biological activity and material properties. The combination of these structural elements makes 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane an intriguing candidate for further study in both academic and industrial settings.

In the realm of medicinal chemistry, 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxyclohexane has shown promise as a building block for the synthesis of bioactive compounds. Recent research has focused on its potential as an intermediate in the development of novel pharmaceuticals. For instance, studies have explored its use in the synthesis of small molecules targeting specific biological pathways, such as those involved in cancer and neurodegenerative diseases. The iodine substituent can be readily replaced with other functional groups, allowing for the creation of a diverse library of compounds with varying biological activities.

Beyond medicinal applications, 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclohexane has also been investigated for its potential in materials science. Its unique structure makes it suitable for the development of advanced materials with tailored properties. For example, researchers have explored its use in the synthesis of polymers with enhanced mechanical strength and thermal stability. The ability to functionalize the iodine group opens up possibilities for creating materials with specific functionalities, such as conductivity or biocompatibility.

The synthesis of 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan-2-y l)oxyclohexane typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for its production. For instance, catalytic methods using transition metals have been developed to improve the yield and selectivity of key steps in the synthesis. These advancements not only enhance the practicality of producing this compound on a larger scale but also open up new avenues for exploring its applications.

In conclusion, 4-ethyl-1-(iodomethyl)-1-(1-methoxypropan -2-y l)oxyclohexane (CAS No. 1593463-16-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structure, combining a cyclohexane ring with an ethyl substituent, an iodo-substituted methyl group, and a methoxypropan -2-y l ether moiety, makes it a valuable intermediate for further chemical transformations. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern chemistry.